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Abstract
2-Oxoglutaric acid, also known as α-ketoglutaric acid (α-KG), is a pivotal intermediate in

cellular metabolism, most notably in the Krebs cycle. Beyond its bioenergetic role, it has

emerged as a critical signaling molecule and a cofactor for a large family of dioxygenase

enzymes that regulate a wide array of cellular processes. This technical guide provides an in-

depth overview of the chemical structure, physicochemical properties, and multifaceted

biological roles of 2-oxoglutaric acid. It is intended for researchers, scientists, and drug

development professionals interested in the therapeutic potential of targeting pathways

modulated by this key metabolite. This document details its involvement in epigenetic

regulation, hypoxia sensing, and amino acid metabolism, and provides detailed protocols for

key experimental assays.

Chemical Structure and Physicochemical Properties
2-Oxoglutaric acid is a dicarboxylic acid with a ketone functional group at the alpha-carbon

position relative to one of the carboxyl groups. Its systematic IUPAC name is 2-

oxopentanedioic acid.[1][2][3]

Molecular Formula: C₅H₆O₅[1][4]

Molecular Weight: 146.10 g/mol

Synonyms: α-Ketoglutaric acid, alpha-Ketoglutaric acid, 2-Ketoglutaric acid, Oxoglutaric acid.
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The chemical structure of 2-Oxoglutaric acid is as follows:

Physicochemical Data
A summary of the key physicochemical properties of 2-Oxoglutaric acid is presented in the

table below, providing essential data for experimental design and formulation.

Property Value References

Melting Point 113-116 °C

Solubility in Water
Highly soluble; 100 g/L at 20

°C

pKa₁ (first carboxyl group) 2.47

pKa₂ (second carboxyl group) 4.68

Appearance
White to off-white crystalline

powder

Metabolic and Signaling Pathways
2-Oxoglutaric acid is a central node in cellular metabolism, linking the Krebs cycle, amino acid

metabolism, and various signaling pathways.

The Krebs Cycle
2-Oxoglutaric acid is a key intermediate in the Krebs (or tricarboxylic acid, TCA) cycle, a

series of chemical reactions to release stored energy through the oxidation of acetyl-CoA

derived from carbohydrates, fats, and proteins. It is formed from isocitrate and is subsequently

converted to succinyl-CoA.
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Figure 1. 2-Oxoglutarate in the Krebs Cycle.

Amino Acid Metabolism
2-Oxoglutaric acid serves as a primary nitrogen acceptor in the cell, playing a crucial role in

the synthesis and degradation of amino acids through transamination reactions. It can be

converted to the amino acid glutamate, a precursor for other amino acids and the major

excitatory neurotransmitter in the central nervous system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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